Isopropylamine
Isopropylamine
Isopropylamine appears as a clear colorless liquid with an ammonia-like odor. Flash point -35°F. Boiling point 90°F. Less dense than water Vapors heavier than air. Produces toxic oxides of nitrogen during combustion. Used as a solvent and to make other chemicals.
Isopropylamine is a member of the class of alkylamines that is propane carrying an amino group at position 2. It is a member of alkylamines and a primary aliphatic amine. It is a conjugate base of an isopropylaminium.
Isopropylamine is a member of the class of alkylamines that is propane carrying an amino group at position 2. It is a member of alkylamines and a primary aliphatic amine. It is a conjugate base of an isopropylaminium.
Brand Name:
Vulcanchem
CAS No.:
75-31-0
VCID:
VC0041738
InChI:
InChI=1S/C3H9N/c1-3(2)4/h3H,4H2,1-2H3
SMILES:
CC(C)N
Molecular Formula:
C3H9N
(CH3)2CHNH2
C3H9N
(CH3)2CHNH2
C3H9N
Molecular Weight:
59.11 g/mol
Isopropylamine
CAS No.: 75-31-0
Reference Standards
VCID: VC0041738
Molecular Formula: C3H9N
(CH3)2CHNH2
C3H9N
Molecular Weight: 59.11 g/mol
CAS No. | 75-31-0 |
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Product Name | Isopropylamine |
Molecular Formula | C3H9N (CH3)2CHNH2 C3H9N |
Molecular Weight | 59.11 g/mol |
IUPAC Name | propan-2-amine |
Standard InChI | InChI=1S/C3H9N/c1-3(2)4/h3H,4H2,1-2H3 |
Standard InChIKey | JJWLVOIRVHMVIS-UHFFFAOYSA-N |
SMILES | CC(C)N |
Canonical SMILES | CC(C)N |
Boiling Point | 90.3 °F at 760 mm Hg (NTP, 1992) 31.7 °C 31.8 °C 91°F |
Colorform | Colorless liquid [Note: A gas above 91 degrees F] Colorless, volatile liquid Colorless to yellow liquid |
Density | 0.691 at 68 °F (est.) (USCG, 1999) 0.6891 g/cu m at 20 °C 0.7 g/cm³ Relative density of the vapour/air-mixture at 20 °C (air = 1): 1.7 0.687-0.693 0.691 0.69 |
Flash Point | -35 °F (NTP, 1992) -18 °C (0 °F) (Closed cup) -35 °F (-37 °C) (open cup) -37 °C c.c. -35°F (open cup) (oc) -35°F |
Melting Point | -150 °F (NTP, 1992) -95.1 °C -95.119 °C -95.2 °C -150°F |
Physical Description | Isopropylamine appears as a clear colorless liquid with an ammonia-like odor. Flash point -35°F. Boiling point 90°F. Less dense than water Vapors heavier than air. Produces toxic oxides of nitrogen during combustion. Used as a solvent and to make other chemicals. Liquid liquid HYGROSCOPIC COLOURLESS LIQUID WITH AMMONIA ODOUR. Colourless to yellow liquid; Fishy ammonia aroma Colorless liquid with an ammonia-like odor. Colorless liquid with an ammonia-like odor. [Note: A gas above 91°F.] |
Description | Isopropylamine appears as a clear colorless liquid with an ammonia-like odor. Flash point -35°F. Boiling point 90°F. Less dense than water Vapors heavier than air. Produces toxic oxides of nitrogen during combustion. Used as a solvent and to make other chemicals. Isopropylamine is a member of the class of alkylamines that is propane carrying an amino group at position 2. It is a member of alkylamines and a primary aliphatic amine. It is a conjugate base of an isopropylaminium. |
Related CAS | 15572-56-2 (hydrochloride) |
Shelf Life | Stable under recommended storage conditions. |
Solubility | Very soluble (NTP, 1992) 16.92 M @2ND] In water, 1X10+6 mg/L at 20 °C /miscible/ Miscible with water Miscible with ethanol, ether; very soluble in acetone; soluble in benzene, chloroform Solubility in water: miscible Soluble in water Soluble (in ethanol) Miscible |
Synonyms | 2-propylamine 2-propylamine hydrochloride 2-propylamine sulfite isopropylamine |
Vapor Density | 2.04 (Air = 1) Relative vapor density (air = 1): 2.0 |
Vapor Pressure | 940.94 mm Hg (USCG, 1999) 579.56 mmHg 579.6 mm Hg at 25 °C Vapor pressure, kPa at 20 °C: 63.7 460 mmHg |
PubChem Compound | 6363 |
Last Modified | Nov 11 2021 |
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